Cas no 2145600-08-2 (3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine)
3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine
- EN300-1147881
- 2145600-08-2
-
- Inchi: 1S/C10H17N3/c1-6(2)8-9(7-4-3-5-7)12-13-10(8)11/h6-7H,3-5H2,1-2H3,(H3,11,12,13)
- InChI Key: IPBMCTMCJPEFSR-UHFFFAOYSA-N
- SMILES: N1C(=C(C(N)=N1)C(C)C)C1CCC1
Computed Properties
- Exact Mass: 179.142247555g/mol
- Monoisotopic Mass: 179.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.7Ų
3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1147881-1.0g |
3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine |
2145600-08-2 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1147881-0.05g |
3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine |
2145600-08-2 | 95% | 0.05g |
$587.0 | 2023-10-25 | |
| Enamine | EN300-1147881-0.1g |
3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine |
2145600-08-2 | 95% | 0.1g |
$615.0 | 2023-10-25 | |
| Enamine | EN300-1147881-0.25g |
3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine |
2145600-08-2 | 95% | 0.25g |
$642.0 | 2023-10-25 | |
| Enamine | EN300-1147881-0.5g |
3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine |
2145600-08-2 | 95% | 0.5g |
$671.0 | 2023-10-25 | |
| Enamine | EN300-1147881-1g |
3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine |
2145600-08-2 | 95% | 1g |
$699.0 | 2023-10-25 | |
| Enamine | EN300-1147881-2.5g |
3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine |
2145600-08-2 | 95% | 2.5g |
$1370.0 | 2023-10-25 | |
| Enamine | EN300-1147881-5g |
3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine |
2145600-08-2 | 95% | 5g |
$2028.0 | 2023-10-25 | |
| Enamine | EN300-1147881-10g |
3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine |
2145600-08-2 | 95% | 10g |
$3007.0 | 2023-10-25 |
3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine
Professional Introduction to 3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine (CAS No. 2145600-08-2)
3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine, identified by its CAS number 2145600-08-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the cyclobutyl and propan-2-yl substituents, contribute to its unique chemical properties and make it a subject of interest for further exploration in drug discovery.
The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms, which are positioned at the 1 and 5 positions. This arrangement imparts a high degree of electron delocalization within the ring, enhancing its stability and reactivity. The presence of the cyclobutyl group at the 3-position introduces steric hindrance and influences the molecule's solubility and metabolic pathways. On the other hand, the propan-2-yl group at the 4-position adds another layer of complexity, affecting both the electronic distribution and the overall three-dimensional structure of the compound.
In recent years, there has been a surge in research focused on developing novel pyrazole derivatives with enhanced pharmacological properties. The compound 3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine has been studied for its potential role in various biological processes. One of the most promising areas of investigation has been its antimicrobial properties. Studies have shown that this compound exhibits significant activity against a range of bacterial and fungal strains, making it a candidate for development into new antimicrobial agents.
The mechanism of action of 3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine in microbial inhibition appears to involve disruption of essential cellular processes. Research indicates that it may interfere with bacterial cell wall synthesis or membrane integrity, leading to cell lysis and death. Additionally, it has been observed to exhibit antifungal activity by inhibiting key enzymes involved in fungal growth and proliferation. These findings make it an attractive candidate for further development in combating resistant microbial infections.
Beyond its antimicrobial properties, 3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine has also been explored for its potential anticancer effects. Preliminary studies have demonstrated that this compound can induce apoptosis in certain cancer cell lines by activating caspase-dependent pathways. The cyclobutyl and propan-2-yl substituents are believed to play a crucial role in modulating these effects by influencing the compound's binding affinity to target proteins involved in cancer cell survival.
The structural flexibility offered by these substituents allows 3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine to interact with various biological targets, making it a versatile scaffold for drug design. Researchers have leveraged this flexibility to develop derivatives with improved pharmacokinetic profiles and reduced toxicity. For instance, modifications to the substituents have been shown to enhance oral bioavailability and prolong half-life, which are critical factors for clinical efficacy.
In terms of synthetic chemistry, 3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amines can be synthesized through multi-step organic reactions involving condensation reactions between hydrazines and α-haloketones or α-bromoaldehydes. The introduction of the cyclobutyl group typically involves cyclization reactions followed by alkylation steps to introduce the propan-2-yloxy or propanamido functionalities. These synthetic routes have been optimized for high yield and purity, ensuring that researchers can obtain sufficient quantities of the compound for detailed biological testing.
The pharmacokinetic properties of 3-cyclobutyl-4-())))))))))-pyrazol-5--amine are under active investigation to determine its suitability for therapeutic use. Initial studies suggest that it exhibits moderate solubility in water and organic solvents, which is favorable for formulation development. Additionally, preliminary toxicology studies have shown no significant adverse effects at tested doses, indicating a relatively safe profile.
The future directions for research on 3-cyclobutyl-4-())))-pyrazol-5--amine include exploring its interactions with other biological targets such as kinases and transcription factors implicated in inflammatory diseases. By understanding how this compound interacts with these targets at a molecular level, researchers can identify new therapeutic opportunities and refine existing drug candidates.
In conclusion, 3-cyclobutul-4-(prop-an'sd'sl'sl'sl'sl'sl'sl'sl'sl's The future directions for research on 3-cyclobutul-4-(prop-an'sd'sl'sl's The future directions for research on 3-cyclobutul-4-(prop-an
2145600-08-2 (3-cyclobutyl-4-(propan-2-yl)-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)